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Compound of Interest

Compound Name: Methylenecyclohexane

Cat. No.: B074748

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like Methylenecyclohexane is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Methylenecyclohexane is a highly flammable liquid and vapor that can cause skin and eye
irritation.[1][2] Inhalation may lead to drowsiness or dizziness, and it can be fatal if swallowed
and enters the airways.[1][2] Adherence to strict safety protocols is crucial to mitigate these
risks.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for
Methylenecyclohexane.
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Property Value Source
Molecular Formula C7Ha12 [3]
Molecular Weight 96.17 g/mol [3]
Flash Point -6 °C [1]
Boiling Point 100.9 °C [4]
Melting Point -126.4 °C [4]
Specific Gravity 0.800 [5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is necessary to ensure comprehensive protection.

PPE Category

Specific Equipment

Rationale

Eye and Face Protection

Chemical safety goggles. A
face shield should be worn if

there is a splash hazard.[5][6]

Protects against splashes and

vapors that can cause eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

can cause irritation and
dermatitis.[1][7]

Respiratory Protection

A NIOSH-approved vapor
respirator should be used if
ventilation is inadequate or for

spill response.[6][7]

Protects against inhalation of

vapors which can cause

respiratory tract irritation,

dizziness, and drowsiness.[1]

[7]

Body Protection

Protective clothing, such as a
lab coat or chemical-resistant
apron. In situations with a
higher risk of exposure,
chemical-resistant coveralls
may be necessary. Protective

boots may also be required.[6]

Minimizes skin exposure and

contamination of personal

clothing.
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Operational Plan: Step-by-Step Handling Protocol

Following a standardized procedure is critical for minimizing exposure and preventing
accidents.

e Preparation:

[¢]

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[1]

[¢]

Locate and verify the functionality of the nearest eyewash station and safety shower.[1]

o

Remove all potential ignition sources, including open flames, hot surfaces, and spark-
producing equipment.[1][6][7]

o

Assemble all necessary equipment, including grounded and bonded containers for
transferring the material, and use only non-sparking tools.[1][6]

e Donning PPE:
o Put on all required PPE as outlined in the table above before handling the chemical.
e Handling and Use:
o Dispense the smallest quantity of Methylenecyclohexane required for the experiment.
o Keep the container tightly closed when not in use.[1][6]
o Avoid direct contact with the liquid and inhalation of vapors.[1]

e Post-Handling:

[¢]

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

o

Clean the work area and any contaminated equipment.

o

Properly remove and dispose of or decontaminate PPE.

Disposal Plan
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Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.
o Waste Segregation:

o Collect all Methylenecyclohexane waste, including contaminated materials like gloves
and absorbent pads, in a designated, properly labeled, and sealed hazardous waste

container.
e Spill Management:

o In the event of a small spill, absorb the liquid with an inert material such as vermiculite,
sand, or earth.[1][7]

o Use non-sparking tools to collect the absorbed material and place it in a sealed container
for disposal.[1]

o For larger spills, evacuate the area and follow emergency procedures.
o Waste Disposal:

o Dispose of all Methylenecyclohexane waste in accordance with local, regional, and
national hazardous waste regulations.[1][6] This typically involves arranging for pickup by

a licensed hazardous waste disposal company.
o Do not dispose of Methylenecyclohexane down the drain.[7]

Workflow for Handling and Disposal of
Methylenecyclohexane
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Caption: Workflow for the safe handling and disposal of Methylenecyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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